Cas no 59902-01-1 (2-Pentenal,5-(methylthio)-2-[(methylthio)methyl]-)

• Product Name: 2-Pentenal,5-(methylthio)-2-[(methylthio)methyl]-
• CAS No: 59902-01-1
• MF: C₈H₁₄OS₂
• MW: 190.326159954071
• CID: 370882
• PubChem ID: 62159
• Update Time: 2025-04-19

2-Pentenal,5-(methylthio)-2-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenal,5-(methylthio)-2-[(methylthio)methyl]-
• (Z)-5-methylsulfanyl-2-(methylsulfanylmethyl)pent-2-enal
• 5-(methylthio)-2-[(methylthio)methyl]pent-2-enal
• 2,8-Dithianon-4-en-4-carboxaldhyde
• 2,8-Dithianon-4-ene-4-carboxaldehyde
• 2-methylthiomethyl-5-methylthio-2-pentenal
• 2-Methylthiomethyl-5-methylthiopent-2-enal
• 5-methylsulfanyl-2-methylsulfanylmethyl-pent-2-enal
• EINECS 261-978-4
• FEMA No. 3483
• Methialdol
• NS00022473
• 59902-01-1
• 2,8-Dithianon-4-ene-4-carbaldehyde
• 5-methylsulfanyl-2-(methylsulfanylmethyl)pent-2-enal
• DTXSID2069369
• Q27252943
• 2-Pentenal, 5-(methylthio)-2-[(methylthio)methyl]-
• 2-Pentenal, 5-(methylthio)-2-((methylthio)methyl)-
• 5-(Methylthio)-2-(methylthio)methylpent-2-en-1-al
• UNII-1V88P20GDW
• METHIALDOL [FHFI]
• 2,8-dithianon-4-en-4-carboxaldehyde
• VVZWQNGEMWJSTM-UHFFFAOYSA-N
• 5-(METHYLTHIO)-2-(METHYLTHIOMETHYL)-2-PENTENAL
• SCHEMBL3096029
• 5-(Methylthio)-2-((methylthio)methyl)pent-2-enal
• 1V88P20GDW

• Inchi： 1S/C8H14OS2/c1-10-5-3-4-8(6-9)7-11-2/h4,6H,3,5,7H2,1-2H3
• InChI Key： VVZWQNGEMWJSTM-UHFFFAOYSA-N
• SMILES： S(C)CCC=C(C=O)CSC

Computed Properties

• Exact Mass: 190.04900
• Monoisotopic Mass: 190.048606
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 67.7

Experimental Properties

• Density: 1.061±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 318.2°C at 760 mmHg
• Flash Point: 136.3°C
• Refractive Index: 1.527
• Solubility: Slightly soluble (8.4 g/l) (25 º C),
• PSA: 67.67000
• LogP: 2.22780
• FEMA: 3483 | 2,8-DITHIANON-4-EN-4-CARBOXALDEHYDE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds